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Compound of Interest

Compound Name: Dibromododecane

Cat. No.: B8593686

An In-depth Technical Guide to the Material Safety of Dibromododecane

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the chemical properties and associated hazards of all reagents is paramount
for ensuring laboratory safety and experimental integrity. This technical guide provides a
detailed overview of the material safety data for dibromododecane (CAS No: 3344-70-5), a
commonly used a,w-dihaloalkane in organic synthesis.

Chemical and Physical Properties

Dibromododecane is a long-chain alkyl halide that is useful in the synthesis of various organic
compounds.[1][2] It is characterized by a 12-carbon aliphatic chain with bromine atoms at the
terminal positions.[1][3] The physical state of dibromododecane is typically an off-white to
pale brown or beige crystalline solid at room temperature.[1][4][5]

Table 1: Physical and Chemical Properties of Dibromododecane
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Property Value Source(s)
Molecular Formula C12H24Br2 [B1617181°1110]
Molecular Weight 328.13 g/mol [B16]1[71[9][10]
Appearance Off.—white to pale brown/beige (41[5]

solid
Odor Odorless [51191[10]
Melting Point 37 - 42 °C (98.6 - 107.6 °F) [11[41[6][71[°1[10]
Boiling Point 215 °C (419 °F) at 15 mmHg (1141071911101

362.8 °C at 760 mmHg

[6]

Flash Point

> 110 °C (> 230 °F)

[4119]

113 °C (235.4 °F) - closed cup

[7]

Density 1.3+0.1 g/cm3 [6]
Insoluble in water. Soluble in
Solubility hot methanol, hexane, toluene,  [1][2][4]
and chloroform.
N Stable under normal
Stability [L][4][5]16][11]

conditions.

Incompatibilities

Strong oxidizing agents.

[1](4](5106][11]

Toxicological Data

The toxicological properties of dibromododecane have not been fully investigated.[8][10]

However, available data and information on similar halogenated hydrocarbons suggest that it

should be handled with care.[1] It may be harmful if swallowed, inhaled, or absorbed through

the skin, and may cause skin and eye irritation.[1][11]

Table 2: Acute Toxicity Data for Dibromododecane
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Route of . . .
Species Dose/Duration  Toxic Effects Source(s)
Exposure
Details of toxic
effects not
Intravenous Mouse LD50: 320 mg/kg  reported other [6]

than lethal dose

value.

GHS Hazard Statements: Based on aggregated data from multiple suppliers, the following GHS
hazard statements have been associated with dibromododecane, although it's important to
note that it does not meet GHS hazard criteria in a significant percentage of reports[3]:

H301 (12.5%): Toxic if swallowed[3]

H302 (37.5%): Harmful if swallowed[3]

H315 (12.5%): Causes skin irritation[3]

H319 (25%): Causes serious eye irritation[3]

H335 (12.5%): May cause respiratory irritation[3]

No data is available regarding germ cell mutagenicity, carcinogenicity, reproductive toxicity, or
specific target organ toxicity (STOT) from single or repeated exposure.[8][9][10]

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the potential hazards, adherence to strict safety protocols is essential when working with
dibromododecane. The following sections outline generalized experimental procedures for
safe handling and emergency response.

Personal Protective Equipment (PPE) and Engineering
Controls
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A risk assessment should always be conducted before beginning any experiment. The following
diagram illustrates the hierarchy of controls for safe handling.

Hierarchy of Controls

Elimination/Substitution
(Is a less hazardous alternative available?)

Engineering Controls
(Fume hood, exhaust ventilation)

Supplement with

Administrative Controls
(SOPs, training, labeling)

Last line of defense

Personal Protective Equipment
(Gloves, goggles, lab coat)

Click to download full resolution via product page
Diagram 1: Hierarchy of Controls for Safe Chemical Handling.
Methodology for Safe Handling:

+ Engineering Controls: All manipulations of dibromododecane should be conducted in a
well-ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or

vapors.[1][11]
» Personal Protective Equipment:

o Eye Protection: Wear chemical safety goggles or glasses with side-shields conforming to
NIOSH (US) or EN 166 (EU) standards.[8][11]
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o Hand Protection: Handle with chemically resistant gloves. Dispose of contaminated gloves
after use in accordance with good laboratory practices.[11]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[8][11]

o Respiratory Protection: For large-scale operations or in situations where engineering
controls are insufficient, use a NIOSH/MSHA or European Standard EN 136 approved
respirator with appropriate cartridges.[8][11]

Storage and Disposal

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9][10][12]
» Keep away from incompatible materials such as strong oxidizing agents.[1][4][5][6][11]
Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.

e Do not allow the chemical to enter drains.[9][10][11][12]

o Contaminated packaging should be treated as the product itself.

Emergency Procedures

The following workflow outlines the appropriate response to various types of exposure.
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First Aid Measures

Routes of Exposure
Rinse mouth with water.
Get medical attention.
—

Eye Contact g eLMEQICal alienitio

0 Seek Immediate

Medical Attention

Skin Contact a oap and wate
\
Move to fresh air.
Get medical attention.

Click to download full resolution via product page

Diagram 2: Emergency First Aid Procedures for Dibromododecane Exposure.

Experimental Protocol for Accidental Release:

Ensure Personal Safety: Evacuate non-essential personnel. Ensure adequate ventilation.[10]
[11][12]

Containment: Prevent the material from entering drains or waterways.[10][11][12]

Clean-up: For a solid spill, avoid dust formation.[9][10][11][12] Carefully sweep or shovel the
material into a suitable, labeled container for disposal.[9][10][11][12]

Decontamination: Clean the spill area thoroughly.
Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[9][10][11]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide
(CO), carbon dioxide (CO2), and hydrogen halides.[8][10][11][12]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9][10][11][12]

This guide is intended to provide a comprehensive overview of the material safety data for
dibromododecane. It is imperative that all users consult the most current Safety Data Sheet
(SDS) from their supplier before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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